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Compound of Interest

Compound Name: Inz-5

Cat. No.: B608114

For Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the proper disposal of
Inz-5, a fungal-selective mitochondrial cytochrome bc1l inhibitor. Adherence to correct disposal
procedures is critical for laboratory safety and environmental protection. As a trusted partner in
your research, we aim to provide value beyond the product itself by being your preferred
source for information on laboratory safety and chemical handling.

Disclaimer: The following information is a general guide based on best practices for laboratory
chemical waste disposal. Always consult the official Safety Data Sheet (SDS) provided by the
supplier of Inz-5 for specific and detailed disposal instructions. Local, state, and federal
regulations for hazardous waste disposal must be followed.

Summary of Inz-5 Properties

To facilitate proper handling and disposal, a summary of the known quantitative data for Inz-5
Is presented below.
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Property Value

3-[2-Fluoro-5-(trifluoromethyl)phenyl]-7-methyl-

Chemical Name 1-[(2-methyl-2H-tetrazol-5-yl)methyl]-1H-
indazole

CAS Number 1585214-21-6

Molecular Formula CisH14F4Ne

Molecular Weight ~390.34 g/mol

Known Solubility 100 mg/mL in DMSO

Storage (Powder) -20°C for long-term storage

Storage (In solvent) -80°C for up to 6 months

Step-by-Step Disposal Procedures for Inz-5

The following procedural guidance is based on general principles for the disposal of laboratory
chemicals of this nature.

Waste Identification and Segregation

e Characterize the Waste: Determine if the Inz-5 waste is hazardous. Based on its class as a
bioactive small molecule and its solvent (e.g., DMSO), it should be treated as hazardous
chemical waste.

e Segregate Waste Streams:

o Solid Waste: Unused or expired pure Inz-5, contaminated personal protective equipment
(PPE) such as gloves and weighing papers, and any labware (e.g., pipette tips, centrifuge
tubes) that has come into direct contact with solid Inz-5.

o Liquid Waste: Solutions containing Inz-5, including stock solutions, experimental solutions,
and contaminated solvents. Do not mix with other incompatible waste streams.

Waste Collection and Storage
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o Use Designated Containers: Collect Inz-5 waste in clearly labeled, leak-proof containers that
are compatible with the chemical and any solvents used.

e Labeling: The waste container label should include:

The words "Hazardous Waste"

o

[¢]

The full chemical name: "Inz-5" and any solvents (e.g., "Dimethyl Sulfoxide")

o

The approximate concentration of each component.

The date when waste was first added to the container.

[e]

o Storage Location: Store waste containers in a designated satellite accumulation area, such
as a fume hood or a secondary containment bin, away from incompatible chemicals.

Disposal Workflow

The following diagram illustrates the decision-making process for the disposal of Inz-5 waste.
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Start: Inz-5 Waste Generated

Is the waste solid or liquid?

Solid Liquid

Solid Waste (e.g., contaminated labware, unused powder) Liquid Waste (e.g., solutions, used solvents)

Collect in a designated, labeled solid hazardous waste container. Collect in a designated, labeled liquid hazardous waste container.

\4 A

Store waste container in a designated satellite accumulation area.

l :

Is the container full?

Contact Environmental Health & Safety (EHS) for pickup and disposal.

End: Proper Disposal

Click to download full resolution via product page

Inz-5 Waste Disposal Workflow
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Waste Characterization Protocol

Proper disposal begins with understanding the nature of the waste. The following protocol
outlines the steps to characterize In-5 waste.

o Consult the Safety Data Sheet (SDS): Obtain the SDS for Inz-5 from your chemical supplier.
Review Section 13, "Disposal Considerations," for manufacturer-specific recommendations.

« Identify All Components: List all chemicals in the waste container, including Inz-5 and any
solvents, buffers, or other reagents.

o Determine Hazard Characteristics: Based on the SDS and institutional guidelines, determine
if the waste exhibits any of the following characteristics:

o

Ignitability

[¢]

Corrosivity

[¢]

Reactivity

o

Toxicity

e Document Findings: Record the composition and hazard characteristics on the hazardous
waste label for the container.

Signaling Pathway for Cytochrome bc1l Inhibition

To provide further context on the mechanism of action of Inz-5, the following diagram illustrates
the signaling pathway of a cytochrome bc1l inhibitor.
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Inhibition of Electron Transport Chain by Inz-5

By following these guidelines, you can ensure the safe and compliant disposal of Inz-5 waste in
your laboratory, contributing to a secure research environment and responsible environmental

stewardship.

¢ To cite this document: BenchChem. [Proper Disposal of Inz-5: A Guide for Laboratory
Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b608114#inz-5-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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